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Compound of Interest

Compound Name: O-(4-Nitrophenyl)-L-serine

Cat. No.: B15126950

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential safety and logistical information for O-(4-
Nitrophenyl)-L-serine, a compound for which a specific Safety Data Sheet (SDS) is not readily
available. The following recommendations are therefore based on the known hazards of
structurally similar compounds containing a p-nitrophenyl group, such as p-nitrophenyl
phosphate and 4-nitrophenol.

The presence of the 4-nitrophenyl moiety suggests that O-(4-Nitrophenyl)-L-serine should be
handled with caution, as nitrophenyl compounds can be hazardous. Users should treat this
substance as potentially harmful upon inhalation, ingestion, and skin contact.

Essential Safety and Handling Precautions

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial to minimize
exposure. This includes:

» Eye Protection: Chemical safety goggles with side shields are mandatory.

o Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.
[1] It is advisable to consult the glove manufacturer's resistance data for specific
breakthrough times.

» Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of
splashes or dust generation, additional protective clothing may be necessary to prevent skin
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contact.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust.[2][3]

Handling and Storage: Adherence to proper laboratory practices is essential for safe handling
and storage:

o General Hygiene: Avoid all personal contact, including inhalation of dust.[4][2] Do not eat,
drink, or smoke in areas where the chemical is handled. Wash hands thoroughly after
handling.[4][2]

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
[3][5] Protect from light and moisture.

Emergency Procedures and First Aid

In the event of exposure, immediate action is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.[2][6]

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[6]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][6]

Spill and Disposal Management

Accidental Release Measures:
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In case of a spill, evacuate the area and ensure adequate ventilation. Wear appropriate PPE as
described above. For minor spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[2] For major spills, contain
the spill and prevent it from entering drains or waterways.

Disposal Considerations:

Dispose of O-(4-Nitrophenyl)-L-serine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Physical and Chemical Properties

Due to the lack of a specific SDS for O-(4-Nitrophenyl)-L-serine, a comprehensive list of
quantitative data is not available. The following table includes known properties of the closely
related compound, 4-Nitrophenol, to provide an indication of the expected characteristics.

Property Value (for 4-Nitrophenol)
Appearance White to light yellow crystalline solid[7]
Odor Odorless

Melting Point 113-114 °C

Boiling Point 279 °C (decomposes)

Solubility in Water 1.6 g/100 mL at 25 °C

Experimental Workflow and Emergency Response
Diagrams

To further aid in operational planning, the following diagrams illustrate a general experimental
workflow and a chemical spill response plan.
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Caption: A logical workflow for a typical laboratory experiment involving a solid chemical
reagent.

Chemical Spill Response Plan
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Caption: A step-by-step plan for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Handling of O-(4-Nitrophenyl)-L-
serine: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15126950#personal-protective-equipment-for-
handling-o-4-nitrophenyl-I-serine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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